1,3-Difluorodibenzo[b,d]furan

• Molecular Formula: C12H6F2O
• Molecular Weight: 204.17 g/mol
• IUPAC Name: 1,3-difluorodibenzofuran
• InChI: InChI=1S/C12H6F2O/c13-7-5-9(14)12-8-3-1-2-4-10(8)15-11(12)6-7/h1-6H
• InChI Key: WVYMOVVBESNQKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3F)F

Description

1,3-Difluorodibenzo[b,d]furan is a polycyclic aromatic compound consisting of two benzene rings fused to a central furan ring, with fluorine atoms substituted at the 1- and 3-positions (Figure 1). The fluorine substituents impart unique electronic and steric properties due to their high electronegativity and small atomic radius. This compound belongs to the dibenzofuran family, which is structurally related to polychlorinated dibenzofurans (PCDFs) but differs in substitution patterns and functional groups . Dibenzofuran derivatives are studied for applications in pharmaceuticals, materials science, and environmental chemistry, with substituent type and position critically influencing reactivity, toxicity, and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

1,3-Difluorodibenzo[b,d]furan can be synthesized through various methods. One common approach involves the fluorination of dibenzofuran. This can be achieved using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions. The reaction typically requires a solvent like acetonitrile and may be catalyzed by transition metals such as palladium or copper.

Industrial Production Methods

Industrial production of 1,3-difluorodibenzo[b,d]furan may involve large-scale fluorination processes. These processes are optimized for high yield and purity, often using continuous flow reactors to ensure consistent reaction conditions. The choice of fluorinating agents and catalysts is crucial to minimize by-products and maximize efficiency.

Chemical Reactions Analysis

Types of Reactions

1,3-Difluorodibenzo[b,d]furan undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms can be substituted by other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to form quinones or other oxygenated derivatives.

Reduction Reactions: Reduction can lead to the formation of partially or fully hydrogenated derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium amide (NaNH2) or potassium tert-butoxide (KOtBu) in solvents such

Comparison with Similar Compounds

Structural and Electronic Effects

Substituents on dibenzofuran significantly alter electronic distribution and molecular interactions. Below is a comparative analysis of key derivatives:

Compound	Substituents	Position	Electronic Effects	Key Properties	References
1,3-Difluorodibenzo[b,d]furan	Fluorine	1,3	Strong electron-withdrawing; inductive effect stabilizes ring	Enhanced stability; potential for H-bonding
Dibenzofuran	None	-	Unsubstituted; delocalized π-electrons	Low solubility; minimal toxicity
3-Bromodibenzo[b,d]furan	Bromine	3	Moderate electron-withdrawing; larger atomic radius	Higher molecular weight; potential halogen bonding
Chlorodibenzofurans	Chlorine	Variable	Electron-withdrawing; high lipophilicity	High toxicity; environmental persistence
1,3-Dihydroxybenzamide derivatives	Hydroxyl, methoxy	1,3	Electron-donating (OH); H-bond donors	High biological activity (e.g., kinase inhibition)

Key Observations :

• Electron-Withdrawing Effects : Fluorine and chlorine substituents reduce electron density on the aromatic ring, but fluorine’s smaller size minimizes steric hindrance compared to chlorine or bromine .
• Toxicity : Chlorinated derivatives exhibit high toxicity due to bioaccumulation and interaction with aryl hydrocarbon receptors, whereas unsubstituted dibenzofuran and fluorinated analogs are less toxic .
• Biological Activity : Hydroxyl groups (e.g., 1,3-dihydroxybenzamide derivatives) enhance binding to kinase targets via H-bonding, while methoxy or fluorine substituents may reduce potency due to weaker interactions .

Reactivity and Stability

• Fluorinated vs. Chlorinated Derivatives : Fluorine’s strong inductive effect increases ring stability compared to chlorinated analogs, which are more prone to photodegradation and thermal decomposition .
• Comparison with Alkyl-Substituted Furans : Methyl or ethyl groups (e.g., 2,5-dimethylfuran) increase reactivity in combustion processes, whereas fluorine’s electronegativity reduces oxidative reactivity in 1,3-difluorodibenzo[b,d]furan .